3-(2,2-Dibromoethenyl)thiophene

• Molecular Formula: C6H4Br2S
• Molecular Weight: 267.97 g/mol
• IUPAC Name: 3-(2,2-dibromoethenyl)thiophene
• InChI: InChI=1S/C6H4Br2S/c7-6(8)3-5-1-2-9-4-5/h1-4H
• InChI Key: NDTRBIHOEKWYQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1C=C(Br)Br

Description

3-(2,2-Dibromoethenyl)thiophene is a brominated thiophene derivative characterized by a dibromo-substituted ethenyl group at the 3-position of the thiophene ring. For instance, the structurally related 2-(2,2-Dibromoethenyl)thiophene (a positional isomer) has been extensively studied. It is noted for its role as a precursor in synthesizing π-conjugated oligomers and redox-active materials, with applications in organic electronics and catalysis . The dibromoethenyl group enhances electrophilicity, enabling participation in cross-coupling reactions (e.g., Suzuki or Stille couplings) and polymerization processes.

Comparison with Similar Compounds

Comparison with Similar Thiophene Derivatives

Structural and Electronic Comparisons

Positional Isomers: 2- vs. 3-Substituted Derivatives

• 2-(2,2-Dibromoethenyl)thiophene (): The dibromoethenyl group at the 2-position creates a planar, conjugated system ideal for electrochemical applications. Its crystal structure (triclinic, P-1) shows strong intermolecular interactions, favoring charge transport in materials science .
• 3-(2,2-Dibromoethenyl)thiophene : Substitution at the 3-position likely disrupts symmetry, altering electronic delocalization. This positional difference may reduce conjugation efficiency compared to the 2-isomer, impacting optoelectronic properties.

Brominated Thiophenes

• 2,5-Dibromothieno[3,2-b]thiophene (): Direct bromination of the fused thiophene ring increases steric hindrance and electron-withdrawing effects, limiting reactivity in cross-coupling compared to ethenyl-substituted derivatives. This compound is primarily used as a monomer in polymer synthesis .
• 3-Bromo-2-[2-(4-butylphenyl)ethynyl]thiophene (): Incorporates an ethynyl linker for extended conjugation. The bromine atom at the 3-position facilitates further functionalization, whereas the dibromoethenyl group in 3-(2,2-Dibromoethenyl)thiophene offers dual reactivity (bromine elimination or coupling) .

Cross-Coupling Reactions

• 3-(2,2-Dibromoethenyl)thiophene: The dibromoethenyl group allows sequential coupling reactions. For example, one bromine atom can participate in a Suzuki coupling, while the second remains available for further modification. This contrasts with mono-brominated thiophenes (e.g., 3-bromothiophene in ), which offer only single substitution sites .
• Ethyl 3-bromo-4-cyano-5-[(2-ethoxy-2-oxoethyl)sulfanyl]thiophene-2-carboxylate (): Demonstrates how electron-withdrawing groups (CN, COOEt) deactivate the thiophene ring, reducing electrophilicity compared to dibromoethenyl-substituted derivatives .

Polymerization Potential

The ethenyl group in 3-(2,2-Dibromoethenyl)thiophene enables vinyl-addition polymerization, forming conjugated polymers with tunable bandgaps. This contrasts with 2,5-di(thiophen-2-yl)thieno[3,2-b]thiophene (), which polymerizes via Stille coupling to create rigid, fused-ring systems .

Data Tables

Table 1: Key Properties of Selected Thiophene Derivatives

Compound	Substituent Position	Key Functional Groups	Applications	Reactivity Notes
3-(2,2-Dibromoethenyl)thiophene	3	C=CHBr₂	Organic electronics, catalysis	Dual bromine reactivity, polymerization
2-(2,2-Dibromoethenyl)thiophene	2	C=CHBr₂	Conjugated polymers, sensors	Planar conjugation, high conductivity
2,5-Dibromothieno[3,2-b]thiophene	2,5	Br	Polymer monomers	Steric hindrance limits coupling
3-Bromo-2-[...]thiophene ()	3	Br, ethynyl	Cross-coupling intermediates	Ethynyl extends conjugation

Table 2: Comparison of Electronic Effects

Compound	Electron Effect (EWG/EDG)	Bandgap (eV)*	Solubility
3-(2,2-Dibromoethenyl)thiophene	EWG (Br)	~2.8–3.2	Low (non-polar solvents)
2-Acetyl-3-methylthiophene ()	EWG (acetyl)	~3.5	Moderate (THF, DCM)
2,5-Di(thiophen-2-yl)thieno[3,2-b]thiophene ()	Neutral	~2.1	Low (chlorobenzene)

*Estimated based on analogous compounds.